Cas no 94087-40-8 (3-Chloro-2-fluorobenzonitrile)

3-Chloro-2-fluorobenzonitrile structure
3-Chloro-2-fluorobenzonitrile structure
Product Name:3-Chloro-2-fluorobenzonitrile
CAS No:94087-40-8
MF:C7H3ClFN
MW:155.556823968887
MDL:MFCD00042206
CID:61685
PubChem ID:523100
Update Time:2024-10-25

3-Chloro-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-fluorobenzonitrile
    • 2-FLUORO-3-CHLOROBENZONITRILE
    • Benzonitrile,3-chloro-2-fluoro
    • chloro fluorobenzonitrile
    • EINECS 301-934-4
    • Benzonitrile, 3-chloro-2-fluoro-
    • CHKLNKWJIDQKFV-UHFFFAOYSA-N
    • PubChem1559
    • KSC493Q6T
    • 3-chloro-2-fluorobenzenecarbonitrile
    • CL8187
    • WT1773
    • SBB063687
    • CM13003
    • VZ26572
    • TRA0018006
    • AS01642
    • AM61694
    • BR-5
    • 3-Chloro-2-fluorobenzonitrile (ACI)
    • CS-W016251
    • SCHEMBL1813129
    • Z203046368
    • UNII-QR862S6CEL
    • QR862S6CEL
    • 94087-40-8
    • DTXSID00240424
    • AKOS005063966
    • NS00064240
    • PS-8858
    • SY016162
    • C2562
    • DB-014103
    • EN300-25315
    • 3-Chloro-2-fluorobenzonitrile, 97%
    • 2-Fluoro-3-chloro-benzonitrile
    • MFCD00042206
    • DTXCID00162915
    • AC-4043
    • 3-chloro-2-fluoro-benzonitrile
    • MDL： MFCD00042206
    • Inchi： 1S/C7H3ClFN/c8-6-3-1-2-5(4-10)7(6)9/h1-3H
    • InChI Key： CHKLNKWJIDQKFV-UHFFFAOYSA-N
    • SMILES： N#CC1C(F)=C(Cl)C=CC=1

Computed Properties

  • Exact Mass: 154.99400
  • Monoisotopic Mass: 154.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.33
  • Melting Point: 40.0 to 44.0 deg-C
  • Boiling Point: 206.3±20.0 °C at 760 mmHg
  • Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
  • Refractive Index: 1.528
  • PSA: 23.79000
  • LogP: 2.35078

3-Chloro-2-fluorobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H312,H332
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

3-Chloro-2-fluorobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Chloro-2-fluorobenzonitrile Pricemore >>

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3-Chloro-2-fluorobenzonitrile Production Method

Production Method 1

6574-97-6 6574-97-6
94087-40-8 94087-40-8
Reaction Conditions
1.1 Reagents: Tetramethylammonium chloride ,  Sulfolane ,  Potassium fluoride ;  8 h, rt → 210 °C
Reference
Preparation method of 2-fluoro-3-chlorobenzaldehyde
, China, , ,

Production Method 2

6574-97-6 6574-97-6
94087-40-8 94087-40-8
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ,  1,3-Dimethyl-2-imidazolidinone ;  20 min, 290 °C
Reference
Room-temperature nucleophilic aromatic fluorination: experimental and theoretical studies
Sun, Haoran; DiMagno, Stephen G., Angewandte Chemie, 2006, 45(17), 2720-2725

3-Chloro-2-fluorobenzonitrile Raw materials

3-Chloro-2-fluorobenzonitrile Preparation Products

3-Chloro-2-fluorobenzonitrile Related Literature

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